![molecular formula C8H9NO3 B3058544 2-Amino-4-hydroxy-3-methoxybenzaldehyde CAS No. 89984-23-6](/img/structure/B3058544.png)
2-Amino-4-hydroxy-3-methoxybenzaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Amino-4-hydroxy-3-methoxybenzaldehyde consists of a benzene ring with substituents. The amino group (-NH2) and hydroxyl group (-OH) are attached at specific positions on the ring. The methoxy group (-OCH3) adds further complexity to the structure. Detailed spectroscopic studies, such as FTIR and Raman analyses, provide insights into its vibrational modes and molecular interactions .
Scientific Research Applications
1. Spectroscopic Studies and Molecular Structure Analysis
2-Amino-4-hydroxy-3-methoxybenzaldehyde is used in the preparation of Schiff bases, which are then studied through spectroscopic methods like 1H NMR, IR, and UV/Vis spectroscopy. These studies are essential for understanding molecular structures and electronic transitions in these compounds (Issa, Khedr, & Rizk, 2008).
2. Antimicrobial and Antiaflatoxigenic Properties
Research indicates that Schiff bases derived from this compound exhibit significant antimicrobial and antiaflatoxigenic activities. This property is particularly valuable for its potential application in food safety and preservation (Harohally, Cherita, Bhatt, & Appaiah, 2017).
3. Applications in Organic Synthesis
This compound is utilized in the synthesis of various organic structures, such as benzo[b]thiophenes and benzisothiazoles. These synthesized compounds have potential applications in pharmaceuticals and chemical industries (Rahman & Scrowston, 1983).
4. Peptide Synthesis
Incorporating this compound in peptide synthesis is an area of interest. Its derivatives are explored for their potential in facilitating the synthesis of complex peptides (Ede, Ang, James, & Bray, 1996).
Future Directions
Properties
IUPAC Name |
2-amino-4-hydroxy-3-methoxybenzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-12-8-6(11)3-2-5(4-10)7(8)9/h2-4,11H,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNKIOGYYVJRTML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1N)C=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90294315 | |
Record name | 2-Amino-4-hydroxy-3-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90294315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89984-23-6 | |
Record name | NSC95799 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=95799 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Amino-4-hydroxy-3-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90294315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.